Cas no 1497023-17-2 (1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine
• CAS No: 1497023-17-2
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD21938960
• CID: 4602413
• PubChem ID: 79500815
• Update Time: 2025-06-13

1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine

• MDL： MFCD21938960
• Inchi： 1S/C9H10N4/c1-7-2-4-8(5-3-7)13-6-9(10)11-12-13/h2-6H,10H2,1H3
• InChI Key： ZYCFPZOFGWZALJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(N)N=N1

1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine

Introduction to 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine (CAS No. 1497023-17-2)

1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine, identified by the CAS number 1497023-17-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a triazole ring fused with a benzene moiety substituted with a methyl group at the para position, which contributes to its distinct chemical behavior and reactivity.

The molecular structure of 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine consists of a nitrogen-rich triazole core connected to a phenyl ring via an amine linkage. This configuration allows for diverse interactions with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The presence of the methyl group at the 4-position of the phenyl ring enhances its lipophilicity, which is a crucial factor in drug absorption and distribution within the body.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the triazole scaffold exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine may contribute to its ability to modulate enzyme activity and interfere with pathogenic processes. This has prompted researchers to investigate its potential as a lead compound for novel therapeutic agents.

One of the most compelling aspects of 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine is its versatility in chemical modification. The triazole ring can undergo various functionalization reactions, allowing chemists to tailor its properties for specific applications. For instance, introducing additional substituents or altering the connectivity between the triazole and phenyl rings can enhance binding affinity or selectivity towards certain biological targets. This flexibility makes it an attractive scaffold for structure-based drug design.

Current research in this area is focused on leveraging computational methods to predict and optimize the pharmacological properties of 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine derivatives. Advanced molecular modeling techniques have enabled scientists to identify promising analogs with improved efficacy and reduced toxicity. These studies often involve virtual screening of large compound libraries followed by experimental validation in vitro and in vivo. Such approaches are essential for accelerating the discovery of new drugs that meet stringent safety and efficacy standards.

The synthesis of 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in improving yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the triazole-fused benzene framework efficiently. These advancements have not only facilitated access to this compound but also paved the way for exploring related derivatives with enhanced pharmacological profiles.

In conclusion, 1-(4-methylphenyl)-1H-1,2,3-triazol-4-amine (CAS No. 1497023-17-2) represents a valuable asset in pharmaceutical research. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of drug design principles continues to evolve, this compound and its derivatives are likely to play an increasingly important role in the development of next-generation therapeutics.